Cas no 59454-05-6 (1-Piperidinecarboxylicacid, pentyl ester)

59454-05-6 structure
Product name:1-Piperidinecarboxylicacid, pentyl ester
1-Piperidinecarboxylicacid, pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylicacid, pentyl ester
- pentyl piperidine-1-carboxylate
- AC1L5ODX
- AC1Q6727
- AG-J-20703
- AR-1L0103
- CTK5A9977
- NSC30490
- NSC-30490
- DTXSID00283215
- SCHEMBL10700528
- 59454-05-6
-
- Inchi: InChI=1S/C11H21NO2/c1-2-3-7-10-14-11(13)12-8-5-4-6-9-12/h2-10H2,1H3
- InChI Key: YXBKRUFCMRJIQY-UHFFFAOYSA-N
- SMILES: CCCCCOC(=O)N1CCCCC1
Computed Properties
- Exact Mass: 199.15733
- Monoisotopic Mass: 199.157229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.5
Experimental Properties
- Density: 0.99
- Boiling Point: 274.5°Cat760mmHg
- Flash Point: 119.8°C
- Refractive Index: 1.469
- PSA: 29.54
- LogP: 2.73700
1-Piperidinecarboxylicacid, pentyl ester Related Literature
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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